Cas no 2137573-14-7 (Carbamic acid, N-[3-(4-bromo-5-isothiazolyl)-3-oxopropyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[3-(4-bromo-5-isothiazolyl)-3-oxopropyl]-, 1,1-dimethylethyl ester
• CAS No: 2137573-14-7
• MF: C₁₁H₁₅BrN₂O₃S
• MW: 335.217400789261
• CID: 5292888
• Update Time: 2025-06-14

Carbamic acid, N-[3-(4-bromo-5-isothiazolyl)-3-oxopropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(4-bromo-5-isothiazolyl)-3-oxopropyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H15BrN2O3S/c1-11(2,3)17-10(16)13-5-4-8(15)9-7(12)6-14-18-9/h6H,4-5H2,1-3H3,(H,13,16)
• InChI Key： LCWNYXDLPUKCAB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCC(C1SN=CC=1Br)=O

Additional information on Carbamic acid, N-[3-(4-bromo-5-isothiazolyl)-3-oxopropyl]-, 1,1-dimethylethyl ester

Recent Advances in the Study of Carbamic acid, N-[3-(4-bromo-5-isothiazolyl)-3-oxopropyl]-, 1,1-dimethylethyl ester (CAS: 2137573-14-7)

Carbamic acid, N-[3-(4-bromo-5-isothiazolyl)-3-oxopropyl]-, 1,1-dimethylethyl ester (CAS: 2137573-14-7) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isothiazolyl and carbamate functional groups, has shown potential in various applications, including drug discovery and development. Recent studies have focused on elucidating its biochemical properties, synthetic pathways, and therapeutic potential, making it a subject of significant scientific interest.

The primary objective of recent research has been to explore the compound's mechanism of action and its interactions with biological targets. Preliminary findings suggest that the bromo-isothiazolyl moiety may play a critical role in its bioactivity, particularly in modulating enzyme function or receptor binding. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to characterize its molecular structure and stability, providing a foundation for further pharmacological studies.

In addition to its structural characterization, recent investigations have delved into the synthetic optimization of Carbamic acid, N-[3-(4-bromo-5-isothiazolyl)-3-oxopropyl]-, 1,1-dimethylethyl ester. Novel synthetic routes have been developed to improve yield and purity, addressing challenges related to its complex heterocyclic framework. These advancements are crucial for scaling up production and facilitating its use in preclinical and clinical studies. Furthermore, computational modeling has been utilized to predict its pharmacokinetic and pharmacodynamic properties, offering insights into its potential as a drug candidate.

One of the most promising aspects of this compound lies in its potential therapeutic applications. Early-stage studies have indicated its efficacy in targeting specific pathways involved in inflammatory and neurodegenerative diseases. For instance, in vitro assays have demonstrated its ability to inhibit key enzymes implicated in oxidative stress, suggesting a possible role in neuroprotection. However, further in vivo studies are required to validate these findings and assess its safety profile.

Despite the progress made, several challenges remain. The compound's solubility and bioavailability issues need to be addressed to enhance its therapeutic utility. Researchers are exploring formulation strategies, such as nanoparticle encapsulation or prodrug design, to overcome these limitations. Additionally, the environmental impact of its synthesis and degradation byproducts is under scrutiny, highlighting the need for sustainable chemistry approaches.

In conclusion, Carbamic acid, N-[3-(4-bromo-5-isothiazolyl)-3-oxopropyl]-, 1,1-dimethylethyl ester represents a promising candidate for further investigation in the pharmaceutical and chemical biology fields. Its unique structural features and preliminary bioactivity data warrant continued research to unlock its full potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into tangible therapeutic solutions.